Cas no 953141-20-3 (4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• CAS No: 953141-20-3
• MF: C₁₉H₂₆N₂O₃S₂
• MW: 394.551342487335
• CID: 6317096
• PubChem ID: 16888320
• Update Time: 2025-06-26

4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• 4-methoxy-2-methyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
• VU0629760-1
• 4-methoxy-2-methyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide
• F5017-0902
• 4-methoxy-2-methyl-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)benzene-1-sulfonamide
• AKOS024490231
• 953141-20-3

• Inchi： 1S/C19H26N2O3S2/c1-15-12-17(24-2)5-6-19(15)26(22,23)20-13-16-7-9-21(10-8-16)14-18-4-3-11-25-18/h3-6,11-12,16,20H,7-10,13-14H2,1-2H3
• InChI Key： VPPXFKMUZOSUOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)OC)(NCC1CCN(CC2=CC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 394.13848504g/mol
• Monoisotopic Mass: 394.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.3Ų

Additional information on 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide

Introduction to 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide (CAS No. 953141-20-3)

4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide, identified by its CAS number 953141-20-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their complex aromatic structure and functional groups, which contribute to its potential biological activity. The presence of multiple substituents, including a thiophene ring, a piperidine moiety, and a sulfonamide group, makes this molecule a subject of intense study for its pharmacological properties.

The structural features of 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide are meticulously designed to interact with biological targets in a specific manner. The thiophene ring is a well-known scaffold in medicinal chemistry, often incorporated into molecules due to its ability to modulate biological pathways. In this compound, the thiophene ring is linked to a methylpiperidine group, which further enhances its potential to interact with biological receptors. The sulfonamide group at the terminal position is another critical feature, known for its role in drug design due to its ability to form hydrogen bonds and influence the solubility and bioavailability of the molecule.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. Studies have shown that the 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide scaffold has the potential to interact with various enzymes and receptors, making it a promising candidate for further development in drug discovery. The methoxy and methyl substituents play crucial roles in modulating the electronic properties of the aromatic system, influencing both the reactivity and selectivity of the compound.

The synthesis of 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring into the piperidine framework is a critical step, often achieved through palladium-catalyzed cross-coupling reactions. The subsequent introduction of the sulfonamide group typically involves nucleophilic substitution reactions or other methods that ensure high yield and purity. The CAS number 953141-20-3 serves as a unique identifier for this compound, facilitating its recognition and study in scientific literature.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurological disorders. The unique structural features of 4-methoxy-2-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yll}methyl)benzene-l-sulfonamide make it an attractive candidate for further investigation in these areas. For instance, studies have suggested that compounds with similar scaffolds may exhibit inhibitory activity against certain kinases and other enzymes involved in disease pathways. The sulfonamide group, in particular, has been extensively studied for its ability to modulate enzyme activity and interfere with disease-causing mechanisms.

The potential applications of 4-methoxy-l-methyl-N-{(l-(thiophen-l)-yl)methylpiperidin-l-l)-ytl}methylene benzene-l-sulfonamide (CAS No. 95314120_3) extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and other industrial applications where its unique chemical properties could be leveraged. Additionally, the compound's stability under various conditions makes it suitable for formulation into drugs that require long shelf lives or specific delivery mechanisms.

As research continues to uncover new applications for this class of compounds, it is likely that more derivatives will be synthesized and tested for their biological activity. The development of new synthetic methodologies will also play a crucial role in making these compounds more accessible for research purposes. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

The study of 4-methoxy-l-methyl-N-{(l-(thiophen-l)-yl)methylene piperidin-l-l)-ytl}methylene benzene-l-sulfonamide (CAS No. 95314120_3) represents just one example of how complex organic molecules can be designed and optimized for specific biological functions. By understanding the relationship between structure and activity, researchers can develop more effective drugs that address unmet medical needs. The continued exploration of this compound and related derivatives will undoubtedly contribute significantly to advancements in medicinal chemistry and drug discovery.